N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide

• IUPAC Name: N-(1-acetyl-2-methyl-3,4-dihydro-2H-quinolin-4-yl)-4-methyl-N-phenylbenzamide
• InChI: InChI=1S/C26H26N2O2/c1-18-13-15-21(16-14-18)26(30)28(22-9-5-4-6-10-22)25-17-19(2)27(20(3)29)24-12-8-7-11-23(24)25/h4-16,19,25H,17H2,1-3H3
• InChI Key: GCYCCLLYGCJMGL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1C(=O)C)N(C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C26H26N2O2
• Molecular Weight: 398.5 g/mol

Description

N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide, also known as AM251, is a synthetic compound that acts as a cannabinoid receptor antagonist. It was first synthesized in 1999 by researchers at the University of Aberdeen, and since then, it has been widely used in scientific research to investigate the endocannabinoid system.

Mechanism of Action

N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide acts as a competitive antagonist at the CB1 receptor, meaning that it blocks the binding of endogenous cannabinoids (such as anandamide) and exogenous cannabinoids (such as THC) to the receptor. This prevents the activation of downstream signaling pathways that are responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. For example, it has been shown to reduce food intake and body weight in rats, suggesting a potential role in the treatment of obesity. It has also been shown to reduce anxiety-like behavior in mice, suggesting a potential role in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide in lab experiments is that it allows researchers to selectively block the effects of cannabinoids on the CB1 receptor, without affecting other signaling pathways. This can help to elucidate the specific role of the endocannabinoid system in various physiological processes.
One limitation of using this compound is that it is not completely selective for the CB1 receptor, and can also bind to other receptors such as the CB2 receptor. This can complicate the interpretation of results and requires careful experimental design.

Future Directions

There are a number of potential future directions for research involving N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide. One area of interest is the role of the endocannabinoid system in pain signaling, and whether CB1 receptor antagonists like this compound could be used as analgesics. Another area of interest is the potential use of CB1 receptor antagonists in the treatment of addiction and substance abuse disorders. Finally, there is also interest in developing more selective CB1 receptor antagonists that could be used as therapeutic agents with fewer side effects.

Synthesis Methods

N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The exact synthesis method is beyond the scope of this paper, but it typically involves the use of organic solvents and requires careful monitoring of reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

N-(1-acetyl-2-methyl-1,2,3,4-tetrahydro-4-quinolinyl)-4-methyl-N-phenylbenzamide has been used extensively in scientific research to investigate the endocannabinoid system and its role in various physiological processes. It has been shown to block the effects of cannabinoids on the CB1 receptor, which is the primary receptor responsible for the psychoactive effects of cannabis.